Cas no 88207-52-7 (1H-Indole, 1-(methylsulfonyl)-2-phenyl-)

1H-Indole, 1-(methylsulfonyl)-2-phenyl- structure
88207-52-7 structure
Product Name:1H-Indole, 1-(methylsulfonyl)-2-phenyl-
CAS No:88207-52-7
MF:C15H13NO2S
MW:271.334222555161
CID:641282
PubChem ID:11715996
Update Time:2025-04-19

1H-Indole, 1-(methylsulfonyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-(methylsulfonyl)-2-phenyl-
    • 1-methylsulfonyl-2-phenylindole
    • DTXSID10471080
    • 88207-52-7
    • Inchi: 1S/C15H13NO2S/c1-19(17,18)16-14-10-6-5-9-13(14)11-15(16)12-7-3-2-4-8-12/h2-11H,1H3
    • InChI Key: RNSIABAINXMIFS-UHFFFAOYSA-N
    • SMILES: S(C)(N1C(C2C=CC=CC=2)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 271.06669983g/mol
  • Monoisotopic Mass: 271.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 47.4Ų
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